Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

VCID Product Name CAS No. MF
VC0017901 4-Hydroxy Nisoldipine 106685-70-5 C20H24N2O7
VC0017497 3-(6-Amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-3-oxopropanenitrile 112735-05-4 C9H10N4O3
VC0016123 1-(4-Chlorobenzyl)-1-[4-(isopropyl)phenyl]hydrazine, Hydrochloride 113243-68-8 C16H20Cl2N2
VC0016817 Ethyl-N-(2-methyl-3-nitrophenyl)formimidate 115118-93-9 C10H12N2O3
VC0016122 Ethyl 4-chloro-2,2-dimethylpent-4-enoate 118427-36-4 C9H15ClO2
VC0017710 1-Desmethyl 2-Methyl Granisetron (Granisetron Impurity A) 127472-42-8 C18H24N4O
VC0017907 2-Methyl-10H-benzo[b]thieno[2,3-e][1,4]diazepin-4-amine hydrochloride 138564-60-0 C12H12ClN3S
VC0014214 3-(N,N-Dimethylmyristylammonio)propanesulfonate 14933-09-6 C19H41NO3S
VC0014945 6-Methylamino-5-nitroquinoxaline 149703-58-2 C9H8N4O2
VC0016814 Bis(2-acetylmercaptoethyl) sulfone 17096-46-7 C8H14O4S3
VC0017300 2,3-Dipalmito-1-olein 1867-91-0 C53H100O6
VC0013809 Octyl-beta-D-glucopyranoside 29836-26-8 C14H28O6
VC0015037 4-Methyl-1-hydrazinophthalazine 29902-28-1 C9H10N4
VC0015088 R-(+)-Cotinine 32162-64-4 C10H12N2O
VC0014937 Methyl 5-fluoro-2-nitrobenzoate 393-85-1 C8H6FNO4
VC0013755 Myristoylcholine chloride 4277-89-8 C19H40ClNO2
VC0015144 4,6-Dichloro-5-methylpyrimidine 4316-97-6 C5H4Cl2N2
VC0013832 Phenyl alpha-D-glucopyranoside 4630-62-0 C12H16O6
VC0016127 Zinpyr-4 502467-23-4 C40H31ClN4O5
VC0017711 Diethyl (6-phenylphenanthridine-3,8-diyl)dicarbamate 62895-39-0 C25H23N3O4
VC0014959 3-(3-Pyridyl)-2-propen-1-OL 69963-46-8 C8H9NO
VC0019335 Pergolide sulfoxide 72822-01-6 C19H26N2OS
VC0014960 2-Fluoro-5-(3-pyridyl)penta(2-Z,4-E)dienoic Acid 887355-36-4 C10H8FNO2
VC0017182 4-Methyl-3-nitrobenzonitrile 939-79-7 C8H6N2O2
VC0014956 5-Bromo-2-Cyanopyridine 97483-77-7 C6H3BrN2